Cas no 2137099-83-1 (N-[(2R)-2,3-dihydroxypropyl]butanamide)

• Product Name: N-[(2R)-2,3-dihydroxypropyl]butanamide
• CAS No: 2137099-83-1
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6147968
• PubChem ID: 142245876
• Update Time: 2025-05-26

N-[(2R)-2,3-dihydroxypropyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 2137099-83-1
• EN300-843908
• N-[(2R)-2,3-dihydroxypropyl]butanamide

• Inchi： 1S/C7H15NO3/c1-2-3-7(11)8-4-6(10)5-9/h6,9-10H,2-5H2,1H3,(H,8,11)/t6-/m1/s1
• InChI Key： LAVYZMYQWIRTEA-ZCFIWIBFSA-N
• SMILES： O[C@@H](CO)CNC(CCC)=O

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.6Ų

Additional information on N-[(2R)-2,3-dihydroxypropyl]butanamide

Professional Introduction to N-[(2R)-2,3-dihydroxypropyl]butanamide (CAS No. 2137099-83-1)

N-[(2R)-2,3-dihydroxypropyl]butanamide, a compound with the chemical identifier CAS No. 2137099-83-1, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this amide derivative features a chiral center at the second carbon atom, which is indicated by the (2R) configuration, making it a subject of interest for researchers exploring stereoselective synthesis and pharmacological activity.

The synthesis of N-[(2R)-2,3-dihydroxypropyl]butanamide involves a meticulous approach to ensure high purity and enantiomeric excess. The presence of hydroxyl groups at the 2 and 3 positions of the propyl chain introduces polarity and potential hydrogen bonding capabilities, which are critical for interactions with biological targets. Recent studies have highlighted the importance of such functional groups in enhancing binding affinity and selectivity in drug molecules.

In the realm of medicinal chemistry, N-[(2R)-2,3-dihydroxypropyl]butanamide has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. The amide linkage is a versatile functional group that can be further modified to introduce additional pharmacological properties. For instance, modifications at the nitrogen or carbonyl group could lead to novel derivatives with enhanced efficacy or reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-[(2R)-2,3-dihydroxypropyl]butanamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors, making it a promising candidate for treating a range of therapeutic conditions. Specifically, its structural motif has been found to be complementary to certain protease active sites, which are implicated in inflammatory responses and metabolic disorders.

The chiral nature of N-[(2R)-2,3-dihydroxypropyl]butanamide also makes it an attractive candidate for studying enantioselective drug design. Enantiomers often exhibit different pharmacological profiles, and understanding these differences is crucial for developing safe and effective drugs. The (2R) configuration has been shown to confer specific biological activities that are not observed with its (S) counterpart, underscoring the importance of stereochemistry in drug design.

Furthermore, the hydroxyl groups in N-[(2R)-2,3-dihydroxypropyl]butanamide provide opportunities for further derivatization through glycosylation or esterification. These modifications can enhance solubility, improve metabolic stability, or alter pharmacokinetic properties. Such adaptations are essential for optimizing drug candidates for clinical use.

Current research is also exploring the potential of N-[(2R)-2,3-dihydroxypropyl]butanamide as a building block for peptide mimetics. Peptide-based drugs offer numerous advantages due to their high specificity and biocompatibility. By incorporating this compound into peptide-like structures, researchers aim to develop novel therapeutics that can target disease-causing pathways more effectively.

The role of N-[(2R)-2,3-dihydroxypropyl]butanamide in drug development is further supported by its compatibility with modern synthetic methodologies. Advances in green chemistry have encouraged the use of sustainable solvents and catalytic systems, which can reduce environmental impact while maintaining high yields and purity. This aligns with global efforts to promote sustainable pharmaceutical practices.

In conclusion, N-[(2R)-2,3-dihydroxypropyl]butanamide (CAS No. 2137099-83-1) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of functional groups and chiral configuration makes it a versatile intermediate with broad applications in drug design. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation medications.